Methyl [(2R,6R)-6-formyloxan-2-yl]acetate

• CAS No.: 90020-39-6
• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: methyl 2-[(2R,6R)-6-formyloxan-2-yl]acetate
• InChI: InChI=1S/C9H14O4/c1-12-9(11)5-7-3-2-4-8(6-10)13-7/h6-8H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key: MRMZMPVBDNDYMP-HTQZYQBOSA-N
• Isomeric SMILES: COC(=O)C[C@H]1CCC[C@@H](O1)C=O
• Canonical SMILES: COC(=O)CC1CCCC(O1)C=O

Description

Methyl [(2R,6R)-6-formyloxan-2-yl]acetate is a chemical compound with a molecular formula of C8H12O4 and a molecular weight of 172.18 g/mol . This compound is an ester, which is a class of organic compounds derived from carboxylic acids and alcohols. Esters are known for their pleasant fragrances and are commonly found in natural products such as fruits and flowers .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl [(2R,6R)-6-formyloxan-2-yl]acetate typically involves the esterification of the corresponding carboxylic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Methyl [(2R,6R)-6-formyloxan-2-yl]acetate undergoes several types of chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed to yield the corresponding carboxylic acid and methanol.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Transesterification: The ester can undergo transesterification with other alcohols to form different esters.

Common Reagents and Conditions

Hydrolysis: Acidic or basic conditions, typically using hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Transesterification: Catalysts such as sodium methoxide (NaOCH3) or sulfuric acid (H2SO4).

Major Products Formed

Hydrolysis: Carboxylic acid and methanol.

Reduction: Alcohol.

Transesterification: Different esters depending on the alcohol used.